Cas no 1512758-87-0 (3-(4-Fluorophenacylidene)indoline-2-one)

• Product Name: 3-(4-Fluorophenacylidene)indoline-2-one
• CAS No: 1512758-87-0
• MF: C₁₆H₁₀FNO₂
• MW: 267.254507541656
• CID: 6177409
• PubChem ID: 682363
• Update Time: 2025-06-09

3-(4-Fluorophenacylidene)indoline-2-one Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(2-(4-Fluorophenyl)-2-oxoethylidene)indolin-2-one
• (3Z)-3-[2-(4-fluorophenyl)-2-oxoethylidene]-1H-indol-2-one
• 1512758-87-0
• AKOS005608758
• CHEMBL1213805
• MFCD00814223
• (3Z)-3-[2-(4-fluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one
• NS-04226
• 3-(4-Fluorophenacylidene)indoline-2-one

• Inchi： 1S/C16H10FNO2/c17-11-7-5-10(6-8-11)15(19)9-13-12-3-1-2-4-14(12)18-16(13)20/h1-9H,(H,18,20)/b13-9-
• InChI Key： DLUFVMJZPFKJCP-LCYFTJDESA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C1\C(NC2C=CC=CC\1=2)=O)=O

Computed Properties

• Exact Mass: 267.06955672g/mol
• Monoisotopic Mass: 267.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(4-Fluorophenacylidene)indoline-2-one

Comprehensive Overview of 3-(4-Fluorophenacylidene)indoline-2-one (CAS No. 1512758-87-0): Properties, Applications, and Research Insights

3-(4-Fluorophenacylidene)indoline-2-one (CAS No. 1512758-87-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and materials science research. This indoline-2-one derivative features a 4-fluorophenacylidene moiety, which enhances its reactivity and potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly as a scaffold for designing kinase inhibitors and antimicrobial agents. The compound's unique structure, combining a fluorinated aromatic ring with a heterocyclic core, makes it a promising candidate for targeted therapeutics and fluorescence-based probes.

In recent years, the demand for fluorinated bioactive compounds like 3-(4-Fluorophenacylidene)indoline-2-one has surged due to their improved metabolic stability and membrane permeability. A 2023 study highlighted its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's electron-withdrawing fluorine group also contributes to its utility in organic electronics, where it aids in tuning charge transport properties. These dual applications align with the growing interdisciplinary focus on theranostic materials—substances that combine therapeutic and diagnostic functions.

Synthetic routes to CAS No. 1512758-87-0 typically involve condensation reactions between 4-fluorophenacyl bromides and indoline-2-one precursors, followed by purification via column chromatography. Advanced techniques like microwave-assisted synthesis have reduced reaction times from hours to minutes, addressing the industry's push for green chemistry and energy-efficient processes. Analytical characterization often employs NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry, critical for verifying the compound's purity—a key concern for researchers sourcing this material.

The compound's structure-activity relationship (SAR) has been extensively studied, with modifications to the fluorophenyl group shown to alter binding affinity to enzymes like cyclin-dependent kinases (CDKs). This adaptability makes it valuable for fragment-based drug design, a strategy dominating modern medicinal chemistry. Notably, its photophysical properties—including absorbance maxima near 350 nm—enable applications in bioimaging and photosensitizer development, areas experiencing rapid growth due to advancements in precision medicine.

From a commercial perspective, 3-(4-Fluorophenacylidene)indoline-2-one remains a niche but expanding market segment. Suppliers emphasize its high-purity grades (>98%) for research use, with pricing influenced by scale-up challenges in fluorination steps. Regulatory filings indicate its inclusion in several patent applications for anti-inflammatory agents and age-related macular degeneration (AMD) treatments, reflecting alignment with trending health concerns. As AI-driven molecular modeling accelerates compound screening, derivatives of this scaffold are likely to see increased virtual screening adoption.

Environmental and safety profiles of CAS 1512758-87-0 are well-documented, with studies confirming its stability under standard laboratory conditions. Proper handling requires standard organic solvent precautions, though its low acute toxicity (LD50 >500 mg/kg in rodent studies) positions it favorably compared to traditional heterocyclic building blocks. These characteristics support its inclusion in sustainable chemistry initiatives, particularly for academic and industrial labs pursuing benign-by-design principles.

Future research directions may explore its metal-chelating capabilities for catalytic applications or its potential in proteolysis-targeting chimeras (PROTACs)—an emerging technology in targeted protein degradation. With the global fluorochemicals market projected to exceed $30 billion by 2027, 3-(4-Fluorophenacylidene)indoline-2-one exemplifies how strategic fluorine incorporation can unlock multifunctional performance in small molecules, answering the scientific community's call for versatile molecular platforms.